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For Research Use Only

Introduction

Egfr-IN-45 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR)
tyrosine kinase. Overexpression or activating mutations of EGFR are implicated in the
progression of various solid tumors, making it a key target for cancer therapy. Egfr-IN-45 exerts
its anti-tumor activity by inducing apoptosis and causing cell cycle arrest at the G2/M phase in
cancer cells expressing aberrant EGFR. These application notes provide detailed protocols for
the solubilization and use of Egfr-IN-45 in common in vitro and in vivo research applications.

Data Presentation

Table 1: Physicochemical Properties and Solubility of Egfr-IN-45

Property Value
Molecular Formula C23H24N6O2
Molecular Weight 428.48 g/mol
Appearance Crystalline solid

Recommended Solvent for Stock Solution

Dimethyl sulfoxide (DMSO)

Storage of Stock Solution

-20°C for up to 1 month, -80°C for up to 6

months
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Table 2: In Vitro Activity of Egfr-IN-45

Parameter Value Cell Line
ICs0 (EGFR inhibition) 1.5nM Glioblastoma cells
Cellular Effect Induces apoptosis u87 cells

Arrests cell cycle at G2/M
Cellular Effect u87 cells
phase

Experimental Protocols
Preparation of Stock Solution (10 mM in DMSO)

» Materials:
o Egfr-IN-45 powder
o Anhydrous Dimethyl sulfoxide (DMSO)
o Sterile, conical-bottom polypropylene tubes
» Procedure:
o Equilibrate the vial of Egfr-IN-45 powder to room temperature before opening.

o To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of
Egfr-IN-45. For example, to 1 mg of Egfr-IN-45 (MW: 428.48 g/mol ), add 233.4 pL of
DMSO.

o Vortex thoroughly to ensure complete dissolution. Gentle warming in a water bath (37°C)
may be required.

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).
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Preparation of Working Solution for In Vitro Cell-Based
Assays

e Materials:
o Egfr-IN-45 stock solution (10 mM in DMSO)

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and
antibiotics.

e Procedure:

o

Thaw an aliquot of the 10 mM Egfr-IN-45 stock solution at room temperature.

o

Prepare serial dilutions of the stock solution in the cell culture medium to achieve the
desired final concentrations for your experiment.

o

Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control
(medium with the same concentration of DMSO) is included in your experiment.

o

Add the diluted Egfr-IN-45 to the cells and incubate for the desired period.

Preparation of Formulation for In Vivo Animal Studies[1]

This protocol provides a method to prepare a clear solution of Egfr-IN-45 suitable for oral
administration in animal models.[1]

o Materials:

o

Egfr-IN-45

[¢]

Dimethyl sulfoxide (DMSO)

[e]

PEG300 (Polyethylene glycol 300)

o

Tween-80 (Polysorbate 80)
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o Saline (0.9% NacCl)

o Sterile tubes

e Procedure for a 2.5 mg/mL solution:[1]

o

Prepare a 25 mg/mL stock solution of Egfr-IN-45 in DMSO.

o To prepare 1 mL of the final formulation, take 100 uL of the 25 mg/mL DMSO stock
solution.

o Add 400 pL of PEG300 and mix thoroughly until the solution is clear.
o Add 50 pL of Tween-80 and mix again until the solution is clear.
o Add 450 pL of saline to bring the final volume to 1 mL. Mix thoroughly.

o The final composition of the vehicle will be 10% DMSO, 40% PEG300, 5% Tween-80, and
45% Saline.[1]

o Administer the prepared formulation to the animals as per the experimental design.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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